ethyl (2Z)-2-(4,6-diamino-3,5-dicyanopyridin-2-yl)-2-[(4-fluorophenyl)hydrazinylidene]acetate

• IUPAC Name: ethyl (2Z)-2-(4,6-diamino-3,5-dicyanopyridin-2-yl)-2-[(4-fluorophenyl)hydrazinylidene]acetate
• InChI: InChI=1S/C17H14FN7O2/c1-2-27-17(26)15(25-24-10-5-3-9(18)4-6-10)14-11(7-19)13(21)12(8-20)16(22)23-14/h3-6,24H,2H2,1H3,(H4,21,22,23)/b25-15-
• InChI Key: BILCAVWFRXMSRU-MYYYXRDXSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)F)C2=NC(=C(C(=C2C#N)N)C#N)N
• Isomeric SMILES: CCOC(=O)/C(=N\NC1=CC=C(C=C1)F)/C2=NC(=C(C(=C2C#N)N)C#N)N
• Molecular Formula: C17H14FN7O2
• Molecular Weight: 367.3 g/mol

Description

Ethyl (2Z)-2-(4,6-diamino-3,5-dicyanopyridin-2-yl)-2-[(4-fluorophenyl)hydrazinylidene]acetate is a useful research compound. Its molecular formula is C17H14FN7O2 and its molecular weight is 367.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl (2Z)-2-(4,6-diamino-3,5-dicyanopyridin-2-yl)-2-[(4-fluorophenyl)hydrazinylidene]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl (2Z)-2-(4,6-diamino-3,5-dicyanopyridin-2-yl)-2-[(4-fluorophenyl)hydrazinylidene]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Complex Chemical Compounds

The synthesis of complex chemical compounds often involves detailed understanding of chemical reactions, catalysts, and environmental conditions that facilitate the desired outcomes. Studies such as those on the process intensification techniques for ethyl acetate production provide insight into how chemical reactions can be optimized for efficiency and effectiveness, which is relevant for the synthesis of a wide range of chemical compounds, including ethyl (2Z)-2-(4,6-diamino-3,5-dicyanopyridin-2-yl)-2-[(4-fluorophenyl)hydrazinylidene]acetate (Patil & Gnanasundaram, 2020).

Applications in Environmental and Health Sciences

Research on the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater highlights the importance of understanding the environmental impact of chemical compounds. This knowledge is crucial for assessing the safety and ecological compatibility of new chemicals before their wide-scale application (Thornton et al., 2020).